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Compound of Interest

Compound Name: Oct-4-en-2-one

Cat. No.: B13624662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and logistical plans for the handling and disposal of Oct-4-en-2-one.

Adherence to these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Summary
Oct-4-en-2-one is a flammable liquid and vapor that can cause skin and serious eye irritation.

[1][2][3] Appropriate safety measures must be implemented to mitigate these risks.

Hazard Classification GHS Category Description

Flammable Liquid Category 3[1] Flammable liquid and vapor[1]

Skin Irritation Category 2[1][3] Causes skin irritation[1][3]

Eye Irritation Category 2A[1]
Causes serious eye irritation[1]

[4][5][6]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Oct-4-en-2-one to prevent exposure and

ensure personal safety.
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PPE Category Item Specification/Standard

Hand Protection Chemical-resistant gloves

Selection should be based on

the specific breakthrough time

and permeation rate for Oct-4-

en-2-one. Consult glove

manufacturer's data.

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is required when there is

a risk of splashing.

Must be worn at all times in the

handling area.[1][3][5][6]

Skin and Body Protection
Laboratory coat or chemical-

resistant apron.

Should be worn over personal

clothing to prevent skin

contact.[1][3]

Respiratory Protection
Not typically required with

adequate ventilation.

Use a NIOSH-approved

respirator if working in a poorly

ventilated area or if mists may

be generated.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the key steps for the safe handling of Oct-4-en-2-one from receipt to

storage.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

Transport the chemical to a designated, well-ventilated storage area away from heat and

ignition sources.[1]

2. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources from the handling area.[1][3][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

3. Handling and Use:

Don the appropriate PPE as specified in the table above.

Use only non-sparking tools.[1]

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling.[4][5][6]

Keep the container tightly closed when not in use.[1]

4. Storage:

Store in a cool, dry, well-ventilated place away from heat, sparks, and open flames.[1][3][4][6]

Keep the container tightly closed in its original container.[1]

Store away from incompatible materials such as oxidizing agents.

Disposal Plan
Proper disposal of Oct-4-en-2-one and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste Oct-4-en-2-one and any contaminated materials (e.g., absorbent pads,

gloves) in a designated, properly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted.

2. Disposal Procedure:
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Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[4][6]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Do not pour down the drain or dispose of in general trash.

Emergency Procedures
Emergency Situation Action

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1][4][5][6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water or shower. Wash with

plenty of water. If skin irritation occurs, get

medical advice/attention.[1][3]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.

Spill

Eliminate all ignition sources. Absorb the spill

with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[3][5]

Ventilate the area.

Fire
Use dry chemical, carbon dioxide, foam, or

water spray to extinguish.[1]
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Caption: Workflow for the safe handling of Oct-4-en-2-one from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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